Cas no 2034274-19-4 (4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide)

• Product Name: 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide
• CAS No: 2034274-19-4
• MF: C₂₀H₁₈N₄O₃S
• MW: 394.446922779083
• CID: 6414794
• PubChem ID: 119100302
• Update Time: 2025-06-08

4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• PRTMPJXVOCHYCT-UHFFFAOYSA-N
• 2-Pyridinecarboxamide, 4-[[1-[(2-phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-
• AKOS026690367
• F6476-6341
• 4-((1-(2-phenylthiazole-4-carbonyl)pyrrolidin-3-yl)oxy)picolinamide
• 4-{[1-(2-phenyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxy}pyridine-2-carboxamide
• 2034274-19-4
• 4-[1-(2-phenyl-1,3-thiazole-4-carbonyl)pyrrolidin-3-yl]oxypyridine-2-carboxamide
• 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide

• Inchi： 1S/C20H18N4O3S/c21-18(25)16-10-14(6-8-22-16)27-15-7-9-24(11-15)20(26)17-12-28-19(23-17)13-4-2-1-3-5-13/h1-6,8,10,12,15H,7,9,11H2,(H2,21,25)
• InChI Key： PRTMPJXVOCHYCT-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=CC(OC2CCN(C(C3=CSC(C4=CC=CC=C4)=N3)=O)C2)=C1

Computed Properties

• Exact Mass: 394.10996162g/mol
• Monoisotopic Mass: 394.10996162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Boiling Point: 662.3±65.0 °C(Predicted)
• pka: 14.80±0.50(Predicted)

Additional information on 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide

Comprehensive Overview of 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide (CAS No. 2034274-19-4)

4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide (CAS No. 2034274-19-4) is a structurally complex and pharmacologically significant compound that has garnered attention in medicinal chemistry and drug discovery. This molecule features a unique combination of a thiazole ring, a pyrrolidine moiety, and a pyridinecarboxamide group, making it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in its potential applications, particularly in the context of kinase inhibition and signal transduction modulation.

The compound's molecular structure is characterized by its heterocyclic framework, which is often associated with high binding affinity to protein targets. The presence of the 2-phenyl-4-thiazolyl group enhances its ability to interact with hydrophobic pockets in enzymes, while the pyridinecarboxamide moiety contributes to hydrogen bonding and solubility. Such features are critical in the design of small-molecule therapeutics, a hot topic in current drug development discussions.

In recent years, the scientific community has focused on precision medicine and targeted therapies, both of which align with the potential uses of 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide. Questions like "How do heterocyclic compounds improve drug efficacy?" or "What are the latest advancements in kinase inhibitors?" frequently appear in search engine queries, reflecting widespread interest. This compound's mechanism of action could provide answers, as it is hypothesized to interfere with cell proliferation and inflammatory responses.

From a synthetic chemistry perspective, the preparation of CAS No. 2034274-19-4 involves multi-step organic reactions, including amide coupling and ether formation. These processes are often optimized for yield and purity, which are critical for pharmaceutical applications. The compound's stability and bioavailability are also key considerations, as they directly impact its suitability for preclinical studies.

Another area of interest is the compound's potential role in neurodegenerative disease research. With growing public awareness of conditions like Alzheimer's and Parkinson's, searches for "new neuroprotective agents" have surged. The pyrrolidine and pyridine components of this molecule may offer neuroprotective effects by modulating oxidative stress pathways, a hypothesis currently under investigation.

In summary, 4-[[1-[(2-Phenyl-4-thiazolyl)carbonyl]-3-pyrrolidinyl]oxy]-2-pyridinecarboxamide represents a fascinating intersection of medicinal chemistry and therapeutic innovation. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in fields like oncology, inflammation, and central nervous system disorders. As the demand for targeted drugs grows, compounds like this will likely remain at the forefront of scientific inquiry.